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Compound of Interest

Compound Name: 2-amino-N-butylbenzamide

Cat. No.: B082491

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical information,
synthesis, and potential biological activities of 2-amino-N-butylbenzamide (CAS 10494-82-3).
While specific experimental data for this compound is limited in publicly available literature, this
guide leverages information from structurally related compounds to provide insights into its
potential properties and applications in research and drug development.

Chemical and Physical Properties

2-Amino-N-butylbenzamide is a small molecule belonging to the benzamide class. Its
chemical structure and key properties are summarized below.
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Property Value Reference
CAS Number 10494-82-3 [1]
Molecular Formula C11H16N20 [1]
Molecular Weight 192.26 g/mol [1]

IUPAC Name 2-amino-N-butylbenzamide [1]

Melting Point 83-85 °C

Appearance Solid

Storage Temperature

2-8°C, protect from light

CCCCNC(=0)C1=CC=CC=C1

SMILES [1]
N
MXZDMUOYQBHOCH-
InChIKey [1]
UHFFFAOYSA-N
Synthesis

A common and effective method for the synthesis of 2-aminobenzamide derivatives is the

reaction of isatoic anhydride with a corresponding amine.[2][3]

General Experimental Protocol: Synthesis from Isatoic

Anhydride

This protocol is adapted from procedures for the synthesis of similar 2-aminobenzamide

derivatives.[2]

Materials:

e |satoic anhydride

e n-Butylamine

e Dimethylformamide (DMF)
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» Ethanol (for recrystallization)
e Chloroform (for TLC)
Procedure:

» To a solution of isatoic anhydride (1.0 equivalent) in DMF, add a solution of n-butylamine (1.0
equivalent) in DMF.

o Reflux the reaction mixture for approximately 6 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC) with an
ethanol:chloroform solvent system.

e Upon completion, cool the reaction mixture to room temperature.
e The precipitated solid product is collected by filtration.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to afford pure 2-
amino-N-butylbenzamide.

Synthesis Workflow Diagram

Isatoic Anhydride

Reaction Mixture
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Caption: General workflow for the synthesis of 2-amino-N-butylbenzamide.

Potential Biological Activities and Drug
Development

While no specific biological activities have been reported for 2-amino-N-butylbenzamide,
analysis of related compounds suggests several potential areas for investigation.

Antimicrobial Activity

Several studies have demonstrated that 2-aminobenzamide derivatives possess antimicrobial
properties.[4][5] These compounds have been shown to be active against both Gram-positive
and Gram-negative bacteria, as well as some fungal strains.[4] The mechanism of action for
related benzamides is thought to involve the disruption of microbial cell membrane transport
processes and the inhibition of key enzymes and nucleic acid synthesis.[6]

Anti-inflammatory Activity

Benzamide derivatives have been investigated for their anti-inflammatory properties.[7][8]
Some of these compounds are believed to exert their effects through the inhibition of
cyclooxygenase (COX) enzymes and modulation of the NF-kB signaling pathway, which are
critical in the inflammatory response.[9][10]

Neurokinin Receptor Antagonism

A class of related compounds, 4-amino-2-(aryl)-butylbenzamides, have been identified as
potent antagonists of the human neurokinin-2 (NK2) receptor.[11] The NK2 receptor is a
member of the tachykinin receptor family and is involved in various physiological processes.
[12][13] This suggests that 2-amino-N-butylbenzamide could be investigated for its potential
activity at neurokinin receptors.

Proposed Drug Discovery and Screening Workflow

Based on the activities of related compounds, a logical workflow for the initial investigation of 2-
amino-N-butylbenzamide in a drug discovery context is proposed.
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Caption: Potential drug discovery workflow for 2-amino-N-butylbenzamide.

Safety and Handling

Specific safety data for 2-amino-N-butylbenzamide is not readily available. However, based
on safety data sheets for the related compound, 2-amino-N-benzylbenzamide, the following

general precautions should be taken:

e Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including
gloves and safety goggles. Avoid contact with skin and eyes. Avoid formation of dust and
aerosols.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
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o First Aid:

(¢]

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen.

[¢]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty
of water.

[¢]

Eye Contact: Rinse with pure water for at least 15 minutes.
o Ingestion: Rinse mouth with water. Do not induce vomiting.

Note: This information is for general guidance only. A specific Safety Data Sheet (SDS) for 2-
amino-N-butylbenzamide should be consulted before handling.

Conclusion

2-Amino-N-butylbenzamide is a readily synthesizable compound with potential for biological
activity based on the known properties of related benzamide derivatives. The most promising
areas for investigation appear to be its potential antimicrobial, anti-inflammatory, and neurokinin
receptor modulating activities. Further research is required to fully elucidate the
pharmacological profile of this compound. The experimental protocols and workflows provided
in this guide offer a starting point for researchers interested in exploring the therapeutic
potential of 2-amino-N-butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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